Cas no 1896257-41-2 (3-2-(aminooxy)ethyl-N,N-dimethylaniline)

• Product Name: 3-2-(aminooxy)ethyl-N,N-dimethylaniline
• CAS No: 1896257-41-2
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 5959541
• PubChem ID: 117278501
• Update Time: 2025-05-26

3-2-(aminooxy)ethyl-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 3-2-(aminooxy)ethyl-N,N-dimethylaniline
• 3-[2-(aminooxy)ethyl]-N,N-dimethylaniline
• EN300-1821421
• 1896257-41-2

• Inchi： 1S/C10H16N2O/c1-12(2)10-5-3-4-9(8-10)6-7-13-11/h3-5,8H,6-7,11H2,1-2H3
• InChI Key： BTYMGXVMQNLBBU-UHFFFAOYSA-N
• SMILES： O(CCC1C=CC=C(C=1)N(C)C)N

Computed Properties

• Exact Mass: 180.126263138g/mol
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.5Ų

Additional information on 3-2-(aminooxy)ethyl-N,N-dimethylaniline

Professional Introduction to Compound with CAS No. 1896257-41-2 and Product Name: 3-2-(aminooxy)ethyl-N,N-dimethylaniline

The compound with the CAS number 1896257-41-2 and the product name 3-2-(aminooxy)ethyl-N,N-dimethylaniline represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in drug development and biochemical studies. The presence of both an aminooxy group and a dimethylaniline moiety makes it a versatile intermediate for synthesizing more complex molecules, particularly in the realm of medicinal chemistry.

In recent years, the exploration of 3-2-(aminooxy)ethyl-N,N-dimethylaniline has been driven by its structural features that allow for diverse chemical modifications. The aminooxy functional group, also known as a hydroxamic acid derivative, is known for its ability to participate in various organic reactions, including oxidation-reduction processes and coupling reactions. This property makes it particularly useful in the synthesis of bioactive molecules that require precise functionalization at specific sites.

The dimethylaniline component of the compound contributes to its stability and reactivity under various conditions. Dimethylaniline is a common aromatic amine that serves as a precursor in the synthesis of dyes, pharmaceuticals, and agrochemicals. Its incorporation into the molecular framework of 3-2-(aminooxy)ethyl-N,N-dimethylaniline enhances its utility as a building block for more complex structures. This dual functionality has opened up new avenues for research in medicinal chemistry, particularly in the development of novel therapeutic agents.

Recent studies have highlighted the potential of 3-2-(aminooxy)ethyl-N,N-dimethylaniline in the synthesis of small-molecule drugs targeting various diseases. For instance, researchers have explored its use in creating inhibitors for enzymes involved in cancer pathways. The ability to modify both the aminooxy and dimethylaniline moieties allows for fine-tuning of physicochemical properties such as solubility, bioavailability, and metabolic stability. These attributes are crucial for developing drugs that can effectively interact with biological targets while minimizing side effects.

The compound's relevance extends beyond drug development to include applications in materials science and catalysis. The unique electronic properties of 3-2-(aminooxy)ethyl-N,N-dimethylaniline make it a candidate for use in organic electronics, where it could contribute to the development of more efficient light-emitting diodes (LEDs) and organic photovoltaic cells. Additionally, its reactivity profile suggests potential uses in catalytic systems where it could serve as a ligand or intermediate in various organic transformations.

In academic research, 3-2-(aminooxy)ethyl-N,N-dimethylaniline has been employed as a model compound to study reaction mechanisms and develop new synthetic methodologies. Its structural complexity provides a challenging yet rewarding system for chemists to explore innovative approaches to molecular construction. By understanding how this compound behaves under different conditions, researchers can gain insights that may be applicable to other molecules with similar structural features.

The pharmaceutical industry has also shown interest in 3-2-(aminooxy)ethyl-N,N-dimethylaniline due to its potential as a lead compound for drug discovery programs. Its ability to undergo selective modifications allows medicinal chemists to generate libraries of derivatives with tailored biological activities. High-throughput screening techniques combined with computational modeling have accelerated the process of identifying promising candidates from large compound collections.

From a regulatory perspective, compounds like 3-2-(aminooxy)ethyl-N,N-dimethylaniline must undergo rigorous testing to ensure safety and efficacy before they can be approved for therapeutic use. This involves comprehensive toxicological studies, pharmacokinetic evaluations, and clinical trials. The complexity of these processes underscores the importance of having well-characterized intermediates like this one available to researchers working on new drug formulations.

The future prospects for 3-2-(aminooxy)ethyl-N,N-dimethylaniline are promising, with ongoing research exploring its role in emerging fields such as precision medicine and personalized therapeutics. As our understanding of biological systems continues to grow, so too does the demand for specialized molecules that can interact with specific targets at high selectivity. This compound's unique properties position it as a valuable asset in this evolving landscape.

In conclusion,3-2-(aminooxy)ethyl-N,N-dimethylaniline (CAS No. 1896257-41-2) represents a significant contribution to both academic research and industrial applications. Its versatility as an intermediate molecule has opened up numerous possibilities across multiple disciplines within chemistry and related fields. As research progresses further into understanding its full potential,this compound will undoubtedly continue playing an important role shaping advancements made today tomorrow's breakthroughs